Cas no 727396-17-0 (BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-)

[3-[[[(2,4-Dimethoxyphenyl)methyl]amino]carbonyl]phenyl]boronic acid is a boronic acid derivative featuring a 2,4-dimethoxybenzylaminocarbonyl substituent on the phenyl ring. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds. The boronic acid moiety facilitates selective transformations, while the electron-rich dimethoxyphenyl group may influence reactivity and stability. Its structural features make it suitable for applications in bioconjugation, catalyst design, and the development of boron-containing pharmaceuticals. The compound’s purity and well-defined functional groups ensure consistent performance in synthetic workflows. Proper handling and storage under anhydrous conditions are recommended to maintain stability.

BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]- structure

727396-17-0 structure

Product Name:BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-

CAS No:727396-17-0

MF:C₁₆H₁₈BNO₅

MW:315.128824710846

MDL:MFCD28166920

CID:3398832

PubChem ID:67485263

Update Time:2025-05-28

BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]- Chemical and Physical Properties

Names and Identifiers

- BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
- SCHEMBL2654682
- 727396-17-0
- D94081
- (3-{[(2,4-DIMETHOXYPHENYL)METHYL]CARBAMOYLPHENYL)BORONIC ACID
- (3-((2,4-Dimethoxybenzyl)carbamoyl)phenyl)boronic acid
- Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]-(9CI)
- AKOS037647372
- AS-73443
- Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)
- (3-{[(2,4-dimethoxyphenyl)methyl]carbamoyl}phenyl)boronic acid
- [3-[(2,4-dimethoxyphenyl)methylcarbamoyl]phenyl]boronic acid
- MDL： MFCD28166920
- Inchi： 1S/C16H18BNO5/c1-22-14-7-6-12(15(9-14)23-2)10-18-16(19)11-4-3-5-13(8-11)17(20)21/h3-9,20-21H,10H2,1-2H3,(H,18,19)
- InChI Key： NTASUCWONUQWHH-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=CC=1CNC(C1C=CC=C(B(O)O)C=1)=O)OC

Computed Properties

Exact Mass: 315.1278028g/mol
Monoisotopic Mass: 315.1278028g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 382
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88Å²

BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D754162-250mg	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	250mg	$205	2024-06-05
eNovation Chemicals LLC	D754162-1g	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	1g	$430	2024-06-05
eNovation Chemicals LLC	D754162-5g	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	5g	$1260	2024-06-05
1PlusChem	1P01FQ10-250mg	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	250mg	$215.00	2024-04-21
1PlusChem	1P01FQ10-1g	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	1g	$443.00	2024-04-21
1PlusChem	1P01FQ10-5g	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	5g	$1235.00	2024-04-21
Aaron	AR01FQ9C-250mg	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	250mg	$330.00	2025-07-04
Aaron	AR01FQ9C-1g	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	1g	$775.00	2025-07-04
Aaron	AR01FQ9C-5g	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	5g	$2313.00	2025-07-04
A2B Chem LLC	AY12388-250mg	Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)	727396-17-0	95%	250mg	$422.00	2025-07-04